3-fluoro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H20FN3O2S/c18-15-3-1-5-17(11-15)24(22,23)20-12-14-6-9-21(10-7-14)16-4-2-8-19-13-16/h1-5,8,11,13-14,20H,6-7,9-10,12H2
• InChI Key: OPZNUCIENXJBCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CC(=C2)F)C3=CN=CC=C3
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol

Description

3-fluoro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzenesulfonamide, also known as JNJ-67953964, is a chemical compound that belongs to the class of sulfonamide-based drugs. It has been developed as a potential therapy for various diseases, including cancer, inflammatory disorders, and neurological disorders.

Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

Piperidine derivatives have been explored for their adsorption and corrosion inhibition properties on iron surfaces through quantum chemical calculations and molecular dynamics simulations. The study of similar compounds, including various piperidine derivatives, revealed significant insights into their global reactivity parameters and adsorption behaviors on metal surfaces. This approach underscores the potential of piperidine derivatives in corrosion inhibition and materials protection, highlighting the importance of quantum chemical and molecular dynamic simulations in evaluating the efficiency of such compounds (Kaya et al., 2016).

Synthesis and Structural Characterization in Drug Development

Research into the synthesis and structural characterization of methylbenzenesulfonamide derivatives has shown promising applications in drug development, particularly as antagonists in preventing human HIV-1 infection. The process involves creating novel compounds through specific reactions and characterizing them using various techniques to assess their potential as candidate compounds for drug development (Cheng De-ju, 2015).

Solid-State Characterization for Dementia Treatment

AND-1184, a compound related to the chemical family of 3-fluoro-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzenesulfonamide, has been structurally investigated for its potential as an active pharmaceutical ingredient (API) for treating dementia. This research provides essential insights into the solid-state characteristics of such compounds, paving the way for their application in therapeutic settings (Pawlak et al., 2021).

Antimicrobial Activity of Piperidine Derivatives

The synthesis of novel piperidine derivatives and their evaluation for antimicrobial activity represent another significant area of research. These compounds have shown efficacy against various strains of microbes, indicating their potential in developing new antimicrobial agents. This research is crucial in the ongoing search for effective treatments against resistant microbial strains (Desai et al., 2016).